Cas no 20951-24-0 (1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone)
20951-24-0 structure
Product Name:1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone
CAS No:20951-24-0
MF:C9H10O4S
MW:214.238301753998
CID:910838
PubChem ID:12791432
Update Time:2025-04-19
1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone
- 1-(2-hydroxy-5-methanesulfoylphenyl)ethanone
- 2-Hydroxy-5-mercapto-benzoesaeure
- 2-hydroxy-5-mercaptobenzoic acid
- 2'-hydroxy-5'-methanesulfonylacetophenone
- 3-carboxy-4-hydroxy-thiophenol
- 5-Mercapto-salicylsaeure
- Benzoic acid,2-hydroxy-5-mercapto
- 20951-24-0
- DA-18297
- SYZWZDYJQTYOBA-UHFFFAOYSA-N
- 1-(2-Hydroxy-5-methanesulfoyl-phenyl)ethanone
- 1-(2-hydroxy-5-methylsulfonylphenyl)ethanone
- 2-acetyl-4-(methylsulfonyl)phenol
- 1-(2-hydroxy-5-methanesulfonyl-phenyl)-ethanone
- 1-(2-hydroxy-5-(methylsulfonyl)phenyl)ethanone
- SCHEMBL1577295
-
- Inchi: 1S/C9H10O4S/c1-6(10)8-5-7(14(2,12)13)3-4-9(8)11/h3-5,11H,1-2H3
- InChI Key: SYZWZDYJQTYOBA-UHFFFAOYSA-N
- SMILES: S(C)(C1C=CC(=C(C(C)=O)C=1)O)(=O)=O
Computed Properties
- Exact Mass: 214.03000
- Monoisotopic Mass: 214.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 79.8Ų
Experimental Properties
- PSA: 79.82000
- LogP: 2.07910
1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(2-hydroxy-5-methanesulfoyl-phenyl)-ethanone Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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